2-(2-(3,4-dimethoxyphenyl)-1,1-dioxido-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)-1,1,4-trioxo-2,3-dihydro-1λ6,5-benzothiazepin-5-yl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C25H23FN2O6S/c1-33-20-11-10-16(12-21(20)34-2)23-14-25(30)28(19-8-3-4-9-22(19)35(23,31)32)15-24(29)27-18-7-5-6-17(26)13-18/h3-13,23H,14-15H2,1-2H3,(H,27,29)
• InChI Key: MNVIZIYISLXDFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC(=O)N(C3=CC=CC=C3S2(=O)=O)CC(=O)NC4=CC(=CC=C4)F)OC
• Molecular Formula: C25H23FN2O6S
• Molecular Weight: 498.5 g/mol

Description

The compound contains a 1,4-thiazepine ring, which is a seven-membered heterocyclic compound with a nitrogen replacing a carbon. It also has a benzene ring attached to it, making it a benzothiazepine. The compound also contains methoxy groups (OCH3) and a fluorophenyl group (C6H4F).

Synthesis Analysis

While specific synthesis methods for this compound are not available, thiazepines and their derivatives are often synthesized using various organic reactions. For example, benzodiazepines can be synthesized using a Michael addition reaction.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The 1,4-thiazepine ring is a seven-membered ring with a nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, compounds with similar structures have been found to have a molecular weight of around 300 g/mol.

Scientific Research Applications

Synthesis and Chemical Characterization

Research has focused on the synthesis and chemical characterization of benzothiazepine derivatives, a category to which this compound belongs. For instance, Nguyen et al. (2018) reported the synthesis of a new benzothiazepine derivative through the reaction of o-aminothiophenol and N-(p-tolyl)-2-(2-(3-oxo-3-phenylprop-1-en-1-yl)phenoxy)acetamide. The structural determination was achieved using various spectral data, highlighting the methodological advancements in synthesizing complex organic compounds like benzothiazepines (Nguyen, Bui, & Nguyen, 2018).

Antimicrobial Activity

Talupur et al. (2021) synthesized and characterized 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides, which involved the reaction of a compound similar to the one of interest with 4-substituted phenyl phosphoro dichloridates. The target molecules were subjected to biological evaluation and molecular docking studies, indicating their potential antimicrobial properties (Talupur, Satheesh, & Chandrasekhar, 2021).

Anticancer Activity

Research into derivatives of benzothiazepines has also explored their potential anticancer activities. Mortimer et al. (2006) found that 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole, a compound structurally related to the one , exhibited potent and selective inhibitory activity against lung, colon, and breast cancer cell lines. This work underscores the potential therapeutic applications of such compounds in oncology (Mortimer, Wells, Crochard, Stone, Bradshaw, Stevens, & Westwell, 2006).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some benzothiazepines are used as calcium channel blockers.